2-[(E)-(phenylmethylidene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

• IUPAC Name: 2-[(E)-benzylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C16H14N2S/c17-10-14-13-8-4-5-9-15(13)19-16(14)18-11-12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-9H2/b18-11+
• InChI Key: PEJFIJKXDWYKHM-WOJGMQOQSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)N=CC3=CC=CC=C3)C#N
• Isomeric SMILES: C1CCC2=C(C1)C(=C(S2)/N=C/C3=CC=CC=C3)C#N
• Molecular Formula: C16H14N2S
• Molecular Weight: 266.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiophene ring likely contributes to the compound’s rigidity and planarity, while the amino and nitrile groups could introduce polarity. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The amino group could participate in acid-base reactions, while the nitrile group could undergo addition reactions. The benzothiophene ring might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, and its melting and boiling points would depend on the strength of intermolecular forces. These properties would need to be determined experimentally.

Scientific Research Applications

Synthesis of Polymers

This compound, being a thiophene derivative, can be used in the synthesis of polymers. .

Organic Semiconductors

Thiophene-based organic semiconductors are of significant interest due to their potential use in material chemistry. .

Organic Photovoltaics (OPVs)

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Organic Field-Effect Transistors (OFETs)

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Organic Light Emitting Diodes (OLEDs)

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Material Chemistry

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Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets. The amino and nitrile groups could potentially form interactions with proteins or other biomolecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide an accurate safety profile.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, structure, reactivity, and potential applications. If it shows promising biological activity, it could be investigated as a potential drug candidate.